4-(Cyclohexyloxy)-2-fluorophenol

• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol
• IUPAC Name: 4-cyclohexyloxy-2-fluorophenol
• InChI: InChI=1S/C12H15FO2/c13-11-8-10(6-7-12(11)14)15-9-4-2-1-3-5-9/h6-9,14H,1-5H2
• InChI Key: DKMFBDOIHOLXGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)O)F

Description

4-(Cyclohexyloxy)-2-fluorophenol is a fluorinated phenolic compound characterized by a cyclohexyl ether group at the para position and a fluorine atom at the ortho position of the aromatic ring. This structure confers unique physicochemical properties, such as moderate polarity (due to the ether oxygen) and enhanced lipophilicity (from the cyclohexyl group).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclohexyloxy)-2-fluorophenol typically involves the reaction of 4-hydroxy-2-fluorophenol with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions. The general reaction scheme is as follows:

$$\text{4-Hydroxy-2-fluorophenol} + \text{Cyclohexyl bromide} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}, \text{Reflux}} \text{4-(Cyclohexyloxy)-2-fluorophenol}$$4-Hydroxy-2-fluorophenol+Cyclohexyl bromideK2​CO3​,DMF,Reflux​4-(Cyclohexyloxy)-2-fluorophenol

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclohexyloxy)-2-fluorophenol can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The compound can be reduced to remove the fluorine atom or to modify the cyclohexyloxy group.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

Substitution: Nucleophiles such as sodium methoxide (NaOCH₃) or sodium ethoxide (NaOEt) in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of de-fluorinated or modified cyclohexyloxy derivatives.

Substitution: Formation of substituted phenol derivatives.

Scientific Research Applications

4-(Cyclohexyloxy)-2-fluorophenol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes or receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(Cyclohexyloxy)-2-fluorophenol involves its interaction with molecular targets such as enzymes or receptors. The presence of the fluorine atom can enhance binding affinity and specificity. The cyclohexyloxy group may contribute to the compound’s lipophilicity, facilitating its passage through biological membranes. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Key Differences

4-Cyclohexylphenol (CAS 1131-60-8)

• Key Differences: Polarity: The absence of an ether oxygen in 4-cyclohexylphenol reduces its polarity compared to 4-(cyclohexyloxy)-2-fluorophenol. Lipophilicity: Both compounds exhibit high lipophilicity, but the ether linkage in the target compound may slightly lower its logP value relative to the C-linked cyclohexyl analogue. Reactivity: The fluorine in the target compound enhances electrophilic substitution resistance at the ortho position, unlike 4-cyclohexylphenol .

4-(4-Fluorophenyl)-cyclohexanol (CAS 77412-73-8)

• Structure: Fluorophenyl group attached to a cyclohexanol ring.
• Key Differences: Acidity: The phenolic –OH in the target compound is more acidic (pKa ~10) compared to the alcoholic –OH in cyclohexanol derivatives (pKa ~16–18). Solubility: The target compound’s phenol ring may improve water solubility relative to the cyclohexanol-based analogue. Applications: Cyclohexanol derivatives are often intermediates in steroid synthesis, whereas fluorophenols are more common in agrochemicals or pharmaceuticals .

2-Fluorophenol (CAS 367-12-4)

• Key Differences: Boiling Point: The bulky cyclohexyloxy group in the target compound likely increases its boiling point compared to 2-fluorophenol (BP ~189°C).

5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]-phenol (CP 47,497)

• Structure: Cyclohexylphenol with a hydroxylated cyclohexyl group and alkyl chain at the 5-position.
• Key Differences: Hydrogen Bonding: The hydroxylated cyclohexyl group in CP 47,497 allows for stronger hydrogen bonding than the ether-linked cyclohexyl group in the target compound. Pharmacology: CP 47,497 is a synthetic cannabinoid, suggesting that structural modifications in cyclohexylphenols significantly alter biological targets .